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Compound of Interest

Compound Name: Pheneturide

CAS No.: 6509-32-6

Cat. No.: B10762939

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for

pheneturide (also known as ethylphenacemide or (2-phenylbutyryl)urea), an anticonvulsant

drug of the ureide class.[1][2] While considered an older medication, its synthesis and chemical

properties remain of interest for medicinal chemistry and the development of novel

therapeutics.[2][3] This document details the core synthetic routes, provides experimental

protocols, and presents quantitative data in a structured format.

Overview of Synthetic Pathways
Pheneturide (C₁₁H₁₄N₂O₂) is structurally related to other ureide-based anticonvulsants like

phenacemide and can be conceptualized as a metabolic degradation product of phenobarbital.

[3] The most prevalent and direct method for its synthesis is the acylation of urea with a 2-

phenylbutanoic acid derivative. Alternative, less detailed routes have also been suggested.

The primary pathways identified are:
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Acylation of Urea with 2-Phenylbutyryl Chloride: This is the most commonly cited and

detailed method, proceeding in two main stages: activation of 2-phenylbutanoic acid to its

acid chloride, followed by reaction with urea.

Reaction of Isocyanic Acid with 2-Phenylbutyramide: A plausible alternative route mentioned

in chemical literature.

Friedel-Crafts Alkylation: A general synthetic strategy that could potentially be adapted for

pheneturide synthesis, starting from benzene.

This guide will focus on the most well-documented pathway involving the acylation of urea.

Primary Synthesis Pathway: Acylation of Urea
This synthetic route is a two-step process that begins with the conversion of 2-phenylbutanoic

acid to its more reactive acyl chloride derivative, 2-phenylbutyryl chloride. This intermediate

then reacts with urea via nucleophilic acyl substitution to yield pheneturide.
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Step 1: Acid Chloride Formation

Step 2: Acylation of Urea
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Caption: Overall synthesis pathway for Pheneturide.

The following protocols are detailed methodologies for the two key stages of the primary

synthesis pathway.

Step 1: Preparation of 2-Phenylbutyryl Chloride

Objective: To convert 2-phenylbutanoic acid into its more reactive acid chloride derivative

using thionyl chloride.
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Materials:

2-Phenylbutanoic acid

Thionyl chloride (SOCl₂) (1.5 to 2.0 molar equivalents)

Dry, inert solvent (e.g., toluene)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl

and SO₂ byproducts), add 2-phenylbutanoic acid.

Add an excess of thionyl chloride. The reaction can be performed neat or in a dry, inert

solvent like toluene.

Gently heat the mixture to reflux and maintain this temperature for 2-3 hours.

Monitor the reaction's progress by observing the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, remove the excess thionyl chloride and solvent by

distillation, often under reduced pressure. The crude 2-phenylbutyryl chloride can be used

directly in the next step or purified by vacuum distillation.

Step 2: Synthesis of Pheneturide (Acylation of Urea)

Objective: To react 2-phenylbutyryl chloride with urea to form pheneturide.

Materials:

2-Phenylbutyryl chloride (crude or purified)

Urea

Anhydrous solvent (e.g., ethanol, methanol, or a non-polar solvent like toluene)

Procedure:

In a separate reaction vessel, dissolve urea in a suitable anhydrous solvent.
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Slowly add the 2-phenylbutyryl chloride to the urea solution with constant stirring. The

reaction is exothermic, so the rate of addition should be controlled to maintain a moderate

temperature.

After the addition is complete, heat the reaction mixture to reflux.

Maintain the reaction at the elevated temperature for several hours until completion.

Cool the reaction mixture to room temperature and then in an ice bath to induce

precipitation of the crude product.

Collect the precipitate by filtration and wash it with cold water to remove unreacted urea

and other water-soluble impurities.

Purify the crude pheneturide by recrystallization from a suitable solvent, such as ethanol

or aqueous ethanol.

The synthesis of pheneturide from 2-phenylbutyryl chloride and urea proceeds via a

nucleophilic acyl substitution mechanism. The lone pair of electrons on a nitrogen atom of urea

acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. This

forms a tetrahedral intermediate, which then collapses, expelling a chloride ion as the leaving

group to form the final pheneturide product.
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Experimental Workflow for Pheneturide Synthesis and Purification

Dissolve Urea in Anhydrous Solvent
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(Control Exothermic Reaction)
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Cool Mixture in Ice Bath

Filter Precipitate
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Caption: Experimental workflow for the synthesis of Pheneturide.
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Quantitative Data and Characterization
While direct comparative quantitative data for pheneturide synthesis is scarce in publicly

available literature, the following table summarizes the key physical and chemical properties of

the final compound. Characterization of the synthesized product is crucial to confirm its identity

and purity.

Parameter Value Source

Chemical Formula C₁₁H₁₄N₂O₂

Molar Mass 206.24 g/mol

IUPAC Name
N-carbamoyl-2-

phenylbutanamide

CAS Number 90-49-3

Appearance
White to off-white crystalline

solid

Solubility

Moderately soluble in water;

more soluble in organic

solvents

Table 1: Physicochemical Properties of Pheneturide.

For quality control and characterization of a synthesized batch of pheneturide, the following

analytical techniques would be employed.
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Analysis Expected Outcome/Data Purpose

Melting Point

A sharp melting range

consistent with the literature

value.

Purity assessment.

Infrared (IR) Spectroscopy

Characteristic peaks for N-H,

C=O (amide and urea), and

aromatic C-H bonds.

Functional group identification.

¹H NMR Spectroscopy

Peaks corresponding to the

different types of protons

(aromatic, alkyl, amide) with

appropriate chemical shifts,

splitting patterns, and

integration.

Structural elucidation.

¹³C NMR Spectroscopy
Resonances for all unique

carbon atoms in the molecule.
Structural confirmation.

Mass Spectrometry

A molecular ion peak

corresponding to the molecular

weight of pheneturide (m/z =

206.24).

Molecular weight and formula

confirmation.

Table 2: Standard Characterization Data for Pheneturide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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